5,5-dimethyl-3-{2-[2-(3-methylisoxazol-5-yl)pyrrolidin-1-yl]-2-oxoethyl}-1,3-oxazolidine-2,4-dione

• IUPAC Name: 5,5-dimethyl-3-[2-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidin-1-yl]-2-oxoethyl]-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C15H19N3O5/c1-9-7-11(23-16-9)10-5-4-6-17(10)12(19)8-18-13(20)15(2,3)22-14(18)21/h7,10H,4-6,8H2,1-3H3
• InChI Key: PJIOUFQWDWKKHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C2CCCN2C(=O)CN3C(=O)C(OC3=O)(C)C
• Molecular Formula: C15H19N3O5
• Molecular Weight: 321.33 g/mol

Description

Complex organic compounds like oxazolidines and pyrimidines are often studied for their unique chemical and physical properties. These compounds can exhibit a wide range of biological activities and are of interest in pharmaceutical and material sciences.

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions, cycloaddition reactions, or reactions utilizing specific catalysts for asymmetric construction. For example, a highly efficient asymmetric 1,3-dipolar cycloaddition of azomethine ylides to 5-alkylidene thia(oxa)zolidine-2,4-diones catalyzed by a chiral N,O-ligand/Cu system has been reported (Yang et al., 2015).

Molecular Structure Analysis

The molecular structure of such compounds is often confirmed using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. The structure of N-methyl-5,5-dimethyloxazolidine-2,4-dione, for example, was determined by X-ray crystallography, illustrating the planarity of the oxazolidine ring and the orientations of methyl groups (Kistenmacher & Stucky, 1970).

Scientific Research Applications

Polymerization and Material Science

• The preparation and characterization of new photoactive polyamides containing urazole units, which were synthesized from a related compound through a series of reactions, indicate potential applications in material science, particularly in the development of novel polymeric materials with specific optical properties (Mallakpour & Rafiee, 2007).

Synthetic Chemistry

• Studies on the regioselectivity of 1,3-dipolar cycloadditions involving similar compounds and their antimicrobial activity highlight the potential for creating new molecules with specific biological activities. This suggests applications in designing new drugs or chemical agents with targeted properties (Zaki, Sayed, & Elroby, 2016).

Future Directions

The future directions in the research of isoxazole derivatives could involve the development of new synthetic methods, exploration of their biological activities, and their applications in drug discovery.